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Compound of Interest

Compound Name: 2-Hydroxy-6-methylnicotinic acid

Cat. No.: B1347064

CAS Number: 38116-61-9

This technical guide provides a comprehensive overview of 2-Hydroxy-6-methylnicotinic
acid, also known as 6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid, for researchers,
scientists, and drug development professionals. This document covers its chemical properties,
synthesis, analytical characterization, and known biological activities.

Chemical and Physical Properties

2-Hydroxy-6-methylnicotinic acid is a pyridine derivative with the chemical formula C7H7NOs.
[1] It exists as a tautomer, predominantly in the 2-pyridone form. The presence of a carboxylic
acid group, a hydroxyl group (in its nicotinic acid form), and a methyl group on the pyridine ring
contributes to its specific chemical and physical properties. A summary of its key quantitative
data is presented in Table 1.
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Property Value Reference
CAS Number 38116-61-9 [1]
Molecular Formula C7H7NOs3 [1]
Molecular Weight 153.14 g/mol
Melting Point 233°C to 238°C [2]
Appearance White to off-white crystalline

solid
Purity >98% [2]

XRIHTJYXIHOBDQ-
INChl Key [2]
UHFFFAOYSA-N

Canonical SMILES CC1=CC=C(C(=0)0)C(=0)N1

Synthesis and Experimental Protocols

While a specific, detailed, and publicly available experimental protocol for the direct synthesis
of 2-Hydroxy-6-methylnicotinic acid is not readily found in the searched literature, its
formation as a by-product and the synthesis of structurally related compounds provide valuable
insights into potential synthetic routes.

Formation as a By-product:

2-Hydroxy-6-methylnicotinic acid has been identified as a by-product in the synthesis of 2-
amino-6-methylnicotinic acid when 2-chloro-6-methylnicotinic acid is reacted with an aqueous
solution of ammonia. This suggests that nucleophilic substitution of a suitable leaving group at
the 2-position of a 6-methylnicotinic acid derivative with a hydroxide source could be a viable
synthetic strategy.

General Synthesis of 2-Oxo-1,2-dihydropyridine-3-carboxylic Acid Derivatives:

A general method for the synthesis of related 2-oxo-1,2-dihydropyridine-3-carboxylic acid
derivatives involves the reaction of an enamine with an active methylene compound. For
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instance, the reaction of 2,2-dimethyl-5-((phenylamino)methylene)-1,3-dioxane-4,6-dione with
active methylene nitriles can afford these derivatives.

A potential synthetic workflow for obtaining 2-Hydroxy-6-methylnicotinic acid could involve
the hydrolysis of a corresponding ester or nitrile precursor. The following diagram illustrates a
generalized synthetic approach.

Starting Materials

Reaction

Product
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A generalized synthetic workflow for 2-Hydroxy-6-methylnicotinic acid.

Analytical Characterization

The structural elucidation of 2-Hydroxy-6-methylnicotinic acid relies on various
spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
crucial for confirming the carbon-hydrogen framework of the molecule. While a complete,
assigned spectrum for the target molecule was not found in the provided search results, data
for related compounds such as methyl 4-hydroxy-6-methylnicotinate is available and can
serve as a reference.[3] For this derivative, characteristic proton signals include those for the
methyl group, the aromatic protons on the pyridine ring, and the methyl ester group.[3]

e Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present. Key
expected absorptions for 2-Hydroxy-6-methylnicotinic acid would include a broad O-H
stretch from the carboxylic acid, a C=0 stretch from the carboxylic acid and the pyridone
ring, and C-H stretches from the methyl group and the aromatic ring.

¢ Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the molecule, confirming its elemental composition.

Biological Activity and Signaling Pathways

The biological activity of 2-Hydroxy-6-methylnicotinic acid is not extensively documented in
the available literature. However, based on the activities of structurally similar nicotinic acid
derivatives, it is plausible that this compound may exhibit antioxidant properties.

Antioxidant Activity:

Nicotinic acid and its derivatives have been investigated for their antioxidant potential.[4] The
mechanism of antioxidant activity for such compounds can involve the scavenging of free
radicals, thereby mitigating oxidative stress. The following diagram illustrates a simplified,
hypothetical signaling pathway related to oxidative stress and the potential point of intervention
for an antioxidant compound.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1347064?utm_src=pdf-body-img
https://www.benchchem.com/product/b1347064?utm_src=pdf-body
https://www.benchchem.com/product/b1347064?utm_src=pdf-body
https://www.rsc.org/suppdata/d1/cc/d1cc06557b/d1cc06557b1.pdf
https://www.rsc.org/suppdata/d1/cc/d1cc06557b/d1cc06557b1.pdf
https://www.benchchem.com/product/b1347064?utm_src=pdf-body
https://www.benchchem.com/product/b1347064?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1572-97-0_HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

)

ROS Production

Neutralization

Click to download full resolution via product page

Hypothetical antioxidant mechanism of action.

It is important to note that there is currently no direct experimental evidence from the provided
search results to definitively link 2-Hydroxy-6-methylnicotinic acid to this or any other
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specific signaling pathway. Further research is required to elucidate its precise mechanism of
action and biological targets.

Disclaimer: This document is intended for informational purposes for a scientific audience and
is based on the available search results. Further experimental verification is necessary to
confirm the properties and activities described herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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